7-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one

• IUPAC Name: 7-methyl-2,3-dihydro-1H-1,8-naphthyridin-4-one
• InChI: InChI=1S/C9H10N2O/c1-6-2-3-7-8(12)4-5-10-9(7)11-6/h2-3H,4-5H2,1H3,(H,10,11)
• InChI Key: JRMULBRHYILQJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)CCN2
• Molecular Formula: C9H10N2O
• DSSTOX Substance ID: DTXSID50480494
• Molecular Weight: 162.19 g/mol
• CAS RN: 55469-90-4

Description

“7-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one” is a chemical compound with the CAS Number: 55469-90-4. It has a molecular weight of 162.19. It is a solid at room temperature.

Physical And Chemical Properties Analysis

“7-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one” is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Inhibitors of Protein Tyrosine Kinases

7-Substituted 3-(2,6-dichlorophenyl)-1,6-naphthyridin-2(1H)-ones, related to 7-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one, have been identified as potent inhibitors of protein tyrosine kinases, with selectivity for c-Src. This demonstrates potential applications in targeting specific enzymes involved in various cellular processes, including cancer development (Thompson et al., 2000).

Route to Pharmaceutical Compounds

A study by Delieza et al. (1997) describes an efficient method to synthesize 3-substituted 1,8-naphthyridine-2,4-diones, compounds of significant pharmaceutical use. This methodology involves using 2-methyl-4H-pyrido[2,3-d][3,1]oxazin-4-one to produce 1,8-naphthyridin-2(1H)-ones, indicating the value of these compounds in drug development (Delieza et al., 1997).

Synthesis of Leukotriene Inhibitor

Nyce et al. (1991) explored an efficient synthesis method for 1,8-naphthyridin-2(1H)-ones as applied to the synthesis of a leukotriene release inhibitor. This research highlights the significance of these compounds in developing therapeutics targeting specific biological pathways, such as inflammatory responses (Nyce et al., 1991).

Novel Heterocyclic Ring System

Settimo et al. (1979) documented the synthesis of 3-substituted quino[3,2-c][1,8]naphtyridines, introducing a new heterocyclic ring system. This study underscores the versatility and potential of 7-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one in creating novel heterocycles for various applications (Settimo et al., 1979).

Suzuki–Miyaura Cross-Couplings

A study by Montoir et al. (2014) described the synthesis of highly functionalized 1,6-naphthyridones through sequential Suzuki–Miyaura cross-coupling reactions. This highlights the compound's utility in sophisticated organic synthesis techniques, useful in medicinal chemistry and material science (Montoir et al., 2014).

Photophysical, Electrochemical, and DNA-binding Properties

Bonacorso et al. (2018) investigated the synthesis and structural elucidation of fluorinated 1,8-naphthyridine-based boron heterocycles. This study provides insight into the photophysical, electrochemical, and DNA-binding properties of these compounds, highlighting their potential in various biomedical and material science applications (Bonacorso et al., 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statement is P261.